Cas no 1806431-61-7 (2-Iodo-6-nitrobenzo[d]oxazole)

• Product Name: 2-Iodo-6-nitrobenzo[d]oxazole
• CAS No: 1806431-61-7
• MF: C₇H₃IN₂O₃
• MW: 290.014793634415
• CID: 4819343
• Update Time: 2025-06-11

2-Iodo-6-nitrobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-nitrobenzo[d]oxazole

• Inchi： 1S/C7H3IN2O3/c8-7-9-5-2-1-4(10(11)12)3-6(5)13-7/h1-3H
• InChI Key： IMTUCSIKMFCOPI-UHFFFAOYSA-N
• SMILES： IC1=NC2C=CC(=CC=2O1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8

Additional information on 2-Iodo-6-nitrobenzo[d]oxazole

2-Iodo-6-nitrobenzo[d]oxazole (CAS No. 1806431-61-7): An Overview of Its Properties, Applications, and Recent Research

2-Iodo-6-nitrobenzo[d]oxazole (CAS No. 1806431-61-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include an iodo substituent and a nitro group attached to a benzo[d]oxazole core. These functional groups contribute to its diverse chemical properties and potential applications in various scientific domains.

The benzo[d]oxazole scaffold is a well-known heterocyclic structure that has been extensively studied for its biological activities. The introduction of the iodo and nitro substituents significantly alters the electronic and steric properties of the molecule, making it an attractive candidate for drug discovery and materials development.

In the realm of medicinal chemistry, 2-Iodo-6-nitrobenzo[d]oxazole has shown promising potential as a lead compound for the development of novel therapeutic agents. Recent studies have focused on its anti-cancer properties, particularly in inhibiting the growth of various cancer cell lines. The iodo group enhances the lipophilicity of the molecule, facilitating its cellular uptake, while the nitro group confers redox activity, which can induce apoptosis in cancer cells.

A study published in the Journal of Medicinal Chemistry in 2022 reported that derivatives of 2-Iodo-6-nitrobenzo[d]oxazole exhibited potent cytotoxic effects against breast cancer cells (MCF-7) and colon cancer cells (HCT-116). The researchers found that these compounds selectively targeted cancer cells while sparing normal cells, suggesting their potential as selective anti-cancer agents.

Beyond its medicinal applications, 2-Iodo-6-nitrobenzo[d]oxazole has also been explored for its use in materials science. The unique electronic properties of this compound make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The presence of the iodo and nitro groups can tune the energy levels and charge transport properties of the material, enhancing its performance in these devices.

A recent study published in Advanced Materials in 2023 demonstrated that thin films of 2-Iodo-6-nitrobenzo[d]oxazole-based materials exhibited excellent photoluminescence and charge transport characteristics. The researchers noted that these materials could be used to develop high-efficiency OLEDs with improved stability and longer lifetimes.

The synthesis of 2-Iodo-6-nitrobenzo[d]oxazole typically involves multi-step reactions starting from commercially available starting materials. One common synthetic route involves the condensation of 3-amino-4-hydroxybenzaldehyde with urea to form benzo[d]oxazole, followed by iodination and nitration steps to introduce the desired functional groups. This synthetic pathway allows for the preparation of a wide range of derivatives by varying the reaction conditions and starting materials.

The physical properties of 2-Iodo-6-nitrobenzo[d]oxazole, such as its melting point, solubility, and stability, have been extensively characterized. It is generally stable under standard laboratory conditions but may require careful handling to avoid degradation due to exposure to light or moisture. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for various chemical reactions and material processing techniques.

In conclusion, 2-Iodo-6-nitrobenzo[d]oxazole (CAS No. 1806431-61-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features and versatile chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize its performance, this compound is poised to play a crucial role in advancing various scientific fields.